Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt
Description
Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt is an impurity of Taurolithocholic Acid Sodium Salt, which is the major human metabolite. It is also a bile acid that inhibits radioligand binding to muscarinic M1, but not to M2 or M3 receptors . It is a natural detergent bile salt with potential use as a topical microbicidal agent .
Molecular Structure Analysis
The molecular formula of Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt is C26H43NO8S2Na2 . Its molecular weight is 607.73 g/mol .Physical And Chemical Properties Analysis
Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt is a crystalline solid . It is soluble in DMF (25 mg/mL), DMSO (20 mg/mL), Ethanol (1 mg/ml), and PBS (pH 7.2) (1 mg/mL) .Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt involves the conversion of Taurolithocholic Acid to its 3-O-glucuronide derivative, followed by sulfation and disodium salt formation.", "Starting Materials": [ "Taurolithocholic Acid", "Glucuronic acid", "Sulfur trioxide", "Sodium hydroxide", "Sodium chloride" ], "Reaction": [ "Step 1: Taurolithocholic Acid is reacted with Glucuronic acid in the presence of a glucuronidation enzyme to form Taurolithocholic Acid 3-O-Glucuronide.", "Step 2: Taurolithocholic Acid 3-O-Glucuronide is then reacted with sulfur trioxide to form Taurolithocholic Acid 3-O-Glucuronide sulfate.", "Step 3: The sulfate derivative is then treated with sodium hydroxide to form Taurolithocholic Acid 3-O-Glucuronide sulfate disodium salt.", "Step 4: The final product is purified by precipitation with sodium chloride." ] } | |
CAS RN |
75672-16-1 |
Product Name |
Taurolithocholic Acid 3-O-Glucuronide Sulfate Disodium Salt |
Molecular Formula |
C₃₂H₅₁NNa₂O₁₁S |
Molecular Weight |
703.79 |
synonyms |
(3α,5β)-24-oxo-24-[(2-Sulfoethyl)amino]cholan-3-yl β-D-Glucopyranosiduronic Acid Disodium Salt; Cholane β-D-glucopyranosiduronic Acid Deriv.; |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(6-Amino-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-yl)methanol 4-methylbenzenesulfonate](/img/structure/B1145027.png)
![[4,5,6-Triacetyloxy-2-(bromomethyl)oxan-3-yl] acetate](/img/structure/B1145030.png)
![3-Hydroxy-4-[4-(methylsulfonyl)phenyl]-5,5-dimethyl-2(5H)-furanone](/img/structure/B1145035.png)
![2-[1-[[(1R)-1-[3-[(1S)-1-[[1-(carboxymethyl)cyclopropyl]methylsulfanyl]-2-(7-chloroquinolin-2-yl)ethyl]phenyl]-3-[2-(2-hydroxypropan-2-yl)phenyl]propyl]sulfanylmethyl]cyclopropyl]acetic acid](/img/structure/B1145039.png)
